Cas no 108912-14-7 (Atliprofen)

Atliprofen structure
Atliprofen structure
Product Name:Atliprofen
CAS No:108912-14-7
MF:C13H12O2S
MW:232.298182487488
CID:128210
Update Time:2023-08-02

Atliprofen Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-methyl-4-(3-thienyl)-
    • 2-[4-(3-Thienyl)phenyl]propionic acid methyl ester (free acid)
    • PFLCZHOSQMPCMN-UHFFFAOYSA-N
    • ATLIPROFEN
    • Atliprofen [WHO-DD]
    • Benzeneacetic acid, alpha-methyl-4-(3-thienyl)-
    • Atliprofen [INN]
    • (+/-)-p-3-Thienylhydratropic acid
    • Q27251352
    • Atliprofen
    • Inchi: 1S/C13H12O2S/c1-9(13(14)15)10-2-4-11(5-3-10)12-6-7-16-8-12/h2-9H,1H3,(H,14,15)
    • InChI Key: PFLCZHOSQMPCMN-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1C=CC(=CC=1)C(C(=O)O)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Topological Polar Surface Area: 65.5
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